Cas no 67572-29-6 (3,8-DIAZABICYCLO[3.2.1]OCTANE, 8-(1-OXOBUTYL)-)

3,8-DIAZABICYCLO[3.2.1]OCTANE, 8-(1-OXOBUTYL)- structure
67572-29-6 structure
Product Name:3,8-DIAZABICYCLO[3.2.1]OCTANE, 8-(1-OXOBUTYL)-
CAS No:67572-29-6
MF:C10H18N2O
MW:182.262722492218
CID:3291550
PubChem ID:12430604
Update Time:2025-04-21

3,8-DIAZABICYCLO[3.2.1]OCTANE, 8-(1-OXOBUTYL)- Chemical and Physical Properties

Names and Identifiers

    • 3,8-DIAZABICYCLO[3.2.1]OCTANE, 8-(1-OXOBUTYL)-
    • DTXSID801245491
    • 67572-29-6
    • 1-(3,8-Diazabicyclo[3.2.1]oct-8-yl)-1-butanone
    • Inchi: 1S/C10H18N2O/c1-2-3-10(13)12-8-4-5-9(12)7-11-6-8/h8-9,11H,2-7H2,1H3
    • InChI Key: REMJATUNEMELQD-UHFFFAOYSA-N
    • SMILES: O=C(CCC)N1C2CNCC1CC2

Computed Properties

  • Exact Mass: 182.141913202Da
  • Monoisotopic Mass: 182.141913202Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 32.3Ų
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